Cas no 2227751-51-9 (rac-(3R,4S)-4-(4,4-difluorobutyl)pyrrolidin-3-ol)

• Product Name: rac-(3R,4S)-4-(4,4-difluorobutyl)pyrrolidin-3-ol
• CAS No: 2227751-51-9
• MF: C₈H₁₅F₂NO
• MW: 179.207609415054
• CID: 5569119
• PubChem ID: 165593217
• Update Time: 2023-07-11

rac-(3R,4S)-4-(4,4-difluorobutyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1636808
• 2227751-51-9
• rac-(3R,4S)-4-(4,4-difluorobutyl)pyrrolidin-3-ol

• Inchi： 1S/C8H15F2NO/c9-8(10)3-1-2-6-4-11-5-7(6)12/h6-8,11-12H,1-5H2/t6-,7-/m1/s1
• InChI Key： SZWQSYJCJNOIKF-RNFRBKRXSA-N
• SMILES： FC(CCC[C@@H]1CNC[C@H]1O)F

Computed Properties

• Exact Mass: 179.11217043g/mol
• Monoisotopic Mass: 179.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.3Ų